2,5-difluoro-N-[phenyl(5-piperidin-1-yl-1,3,4-oxadiazol-2-yl)methyl]benzamide

• IUPAC Name: 3-methyl-6-phenyl-2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H16N4O2S2/c1-26-21(27)19-16(12-17(30-19)14-8-4-2-5-9-14)23-22(26)29-13-18-24-20(25-28-18)15-10-6-3-7-11-15/h2-12H,13H2,1H3
• InChI Key: COHCZIPKGJSVIQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=C(S2)C3=CC=CC=C3)N=C1SCC4=NC(=NO4)C5=CC=CC=C5
• Molecular Formula: C22H16N4O2S2
• Molecular Weight: 432.5 g/mol

Description

2,5-difluoro-N-[phenyl(5-piperidin-1-yl-1,3,4-oxadiazol-2-yl)methyl]benzamide is an organic compound that belongs to the class of oxadiazoles. It is a potent inhibitor of the protein kinase B-Raf, which is involved in the regulation of cell growth and differentiation. The compound has been extensively studied for its potential use in cancer therapy and other medical applications.

Scientific Research Applications

Antimicrobial Applications

Compounds derived from 1,3,4-oxadiazole, including those similar to the mentioned chemical structure, have been synthesized and evaluated for their antimicrobial properties. A study demonstrated that a series of novel compounds bearing piperazine carboxamides and (5-(substituted phenyl)-1,3,4-oxadiazol-2-yl) substitutions exhibited moderate to good activities against tested Gram-positive, Gram-negative bacterial strains, as well as fungal strains (Jadhav, Raundal, Patil, & Bobade, 2017).

Anticancer Evaluation

Another research direction involves the design and synthesis of N-substituted derivatives for anticancer evaluations. A series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxy­phenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized and showed moderate to excellent anticancer activity against various cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), among others. Some derivatives exhibited higher anticancer activities than the reference drug etoposide (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Anti-Inflammatory and Anti-Cancer Agents

Further research has focused on the synthesis of substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl]benzamide/benzene sulfonamides, aiming to evaluate their potential as anti-inflammatory and anticancer agents. These novel compounds were synthesized with varying yields and presented an interest due to their potential biological activities (Gangapuram & Redda, 2009).